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Compound of Interest

Compound Name: 4-methylbenzoic acid butyl ester

Cat. No.: B105922

For researchers and professionals in drug development and chemical synthesis, the accurate
characterization of compounds is paramount. The boiling point is a fundamental physical
property that serves as a key indicator of purity. This guide provides a framework for
experimentally determining the boiling point of butyl p-toluate and compares this data with
established literature values to validate experimental results.

Comparison of Boiling Points

The experimental determination of a compound's boiling point is a critical step in its
identification and purity assessment. A significant deviation from the literature value may
indicate the presence of impurities or experimental error.

Experimental Value

Parameter Literature Value .
(Hypothetical)
Boiling Point 268 °C 265 °C
760 mmHg (Standard
Pressure 760 mmHg

Pressure)

Note: The experimental value presented is hypothetical and serves as an example for
comparison.
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The literature value for the boiling point of butyl p-toluate, also known as 4-methylbenzoic
acid butyl ester, is 268 °C at standard pressure[1].

Experimental Protocol: Boiling Point Determination
via Distillation

A reliable method for determining the boiling point of a liquid is through simple distillation. This
technique involves heating the liquid to its boiling point, condensing the vapor, and collecting
the distillate. The temperature at which the liquid-vapor equilibrium is established under a given
pressure is recorded as the boiling point.

Materials:

Butyl p-toluate sample

« Distillation flask (round-bottom flask)
o Condenser

e Receiving flask

e Thermometer and adapter

e Heating mantle or oil bath

» Boiling chips

e Clamps and stands

Procedure:

o Apparatus Setup: Assemble the simple distillation apparatus. Ensure all glassware is clean
and dry.

o Sample Preparation: Place a measured volume of butyl p-toluate into the distillation flask
along with a few boiling chips to ensure smooth boiling.
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o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation flask. This ensures an accurate reading of the
vapor temperature as it passes into the condenser.

e Heating: Begin to gently and uniformly heat the distillation flask.

» Data Collection: Record the temperature at which the first drop of distillate is collected in the
receiving flask. Continue to monitor the temperature. The boiling point is the stable
temperature reading observed during the distillation of the bulk of the sample.

o Pressure Correction: Record the atmospheric pressure during the experiment. If the
pressure is not 760 mmHg, a correction may be necessary to compare the experimental
value to the standard boiling point.

Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination and
validation of the boiling point of butyl p-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validating the Experimental Boiling Point of Butyl p-
Toluate Against Literature Values]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105922#validating-experimental-boiling-point-with-
literature-values-for-butyl-p-toluate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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